Cas no 457899-31-9 (Methanol, 2H-indol-2-ylidene-, (1E)- (9CI))
457899-31-9 structure
Product Name:Methanol, 2H-indol-2-ylidene-, (1E)- (9CI)
Methanol, 2H-indol-2-ylidene-, (1E)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Methanol, 2H-indol-2-ylidene-, (1E)- (9CI)
- 1H-indole-2-carbaldehyd
- AB12824
- NSC 71792
- AC-4322
- indole-2-carbaldehyde
- Indole-2-carboxaldehyde, 97%
- EN300-118077
- 2-FORMYLINDOLE
- indol-2-carbaldehyde
- Indole-2-carboxaldehyde
- Indole 2-carboxaldehyde
- BDBM50037781
- AN-970/40920420
- W-206402
- 2-indolealdehyde
- 2-formyl indole
- NSC71792
- 1H-Indole-2-carboxaldehyde
- CS-W016366
- 457899-31-9
- DTXSID50172468
- Indolaldehyd
- NCIOpen2_000583
- (E)-(2H-Indol-2-ylidene)methanol
- 1H-Indole-2-carbaldehyde
- 19005-93-7
- I0852
- 1H-Indole-2-carbaldehyde #
- R5N9CD7DLM
- SCHEMBL98455
- HY-W015650
- FT-0660338
- A16023
- CHEMBL223708
- AKOS000302910
- BB 0219951
- indole aldehyde
- MFCD03001425
- CF-0774
- 457899-32-0
- 2-Hydroxymethylenindol
- (Z)-(2H-Indol-2-ylidene)methanol
- formyl indole
- AM803433
- SY042244
- Z1203160203
- SCHEMBL9936320
- UNII-R5N9CD7DLM
- NSC-71792
-
- Inchi: 1S/C9H7NO/c11-6-8-5-7-3-1-2-4-9(7)10-8/h1-6,10H
- InChI Key: SBNOTUDDIXOFSN-UHFFFAOYSA-N
- SMILES: O=CC1=CC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 145.052763847g/mol
- Monoisotopic Mass: 145.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 32.9Ų
Methanol, 2H-indol-2-ylidene-, (1E)- (9CI) Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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